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Abstract
Ethyl 4-hydroxyquinoline-2-carboxylate is a key building block in synthetic chemistry,

particularly in the development of novel pharmaceutical agents. Understanding its stability

profile is paramount for ensuring the integrity of research data and the quality of manufactured

products. This guide provides a comprehensive overview of the chemical and physical

properties of Ethyl 4-hydroxyquinoline-2-carboxylate, delves into its stability under various

environmental conditions, and outlines best practices for its storage and handling. Furthermore,

it details robust analytical methodologies for assessing its stability and provides protocols for

conducting forced degradation studies.

Chemical and Physical Profile
Ethyl 4-hydroxyquinoline-2-carboxylate, also known by synonyms such as Kynurenic acid

ethyl ester, possesses the molecular formula C₁₂H₁₁NO₃ and a molecular weight of 217.22

g/mol .[1] Its structure features a quinoline core, which is a bicyclic aromatic compound

composed of a benzene ring fused to a pyridine ring.
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Table 1: Physicochemical Properties of Ethyl 4-
hydroxyquinoline-2-carboxylate

Property Value Reference

CAS Number 24782-43-2 [2][3]

Molecular Formula C₁₂H₁₁NO₃ [1][2][3]

Molecular Weight 217.22 g/mol [1]

Melting Point 216-218 °C [1][3]

Boiling Point ~343.7 °C at 760 mmHg [1]

Appearance
White to light yellow crystalline

powder
[4]

pKa (Predicted) 3.53 ± 0.40 [2]

Intrinsic Stability and Tautomerism
The 4-hydroxyquinoline moiety of the molecule exists in a tautomeric equilibrium with its 4-oxo

form (4-quinolone). This equilibrium is a critical factor influencing the compound's reactivity and

stability. While often referred to as a "hydroxyquinoline," the keto-enol tautomerism favors the

4-quinolone form.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b174640?utm_src=pdf-body
https://www.benchchem.com/product/b174640?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8499527.htm
https://www.echemi.com/produce/pr25030445336-ethyl-4-hydroxyquinoline-2-carboxylate.html
https://www.smolecule.com/products/s751729
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8499527.htm
https://www.echemi.com/produce/pr25030445336-ethyl-4-hydroxyquinoline-2-carboxylate.html
https://www.smolecule.com/products/s751729
https://www.smolecule.com/products/s751729
https://www.echemi.com/produce/pr25030445336-ethyl-4-hydroxyquinoline-2-carboxylate.html
https://www.smolecule.com/products/s751729
https://www.chemimpex.com/products/43912
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8499527.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 4-hydroxyquinoline-2-carboxylate

4-Hydroxyquinoline-2-carboxylic Acid + Ethanol

 H+ / H₂O (Reversible)

Carboxylate Salt + Ethanol

 OH- / H₂O (Irreversible)

Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Analysis by Stability-Indicating
HPLC Method

Base Hydrolysis
(e.g., 0.1 M NaOH, RT)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal
(e.g., 80°C, solid & solution)

Photolytic
(ICH Q1B guidelines)

Ethyl 4-hydroxyquinoline-2-carboxylate
(in solution and solid state)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b174640#stability-and-storage-of-ethyl-4-
hydroxyquinoline-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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